Cas no 58335-56-1 (Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[3,4-dimethoxy-)

• Product Name: Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[3,4-dimethoxy-
• CAS No: 58335-56-1
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 342458
• PubChem ID: 52938468
• Update Time: 2025-04-19

Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3,4-dimethoxyphenyl)buta-1,3-diynyl]-1,2-dimethoxybenzene
• 58335-56-1
• 1,1'-(Buta-1,3-diyne-1,4-diyl)bis(3,4-dimethoxybenzene)
• DTXSID20680641
• Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[3,4-dimethoxy-

• Inchi： 1S/C20H18O4/c1-21-17-11-9-15(13-19(17)23-3)7-5-6-8-16-10-12-18(22-2)20(14-16)24-4/h9-14H,1-4H3
• InChI Key： HFUDDCXERRXUEI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#CC#CC2C=CC(=C(C=2)OC)OC)C=CC=1OC

Computed Properties

• Exact Mass: 322.12054
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92